Cas no 1251609-94-5 (2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide
• CAS No: 1251609-94-5
• MF: C₁₃H₁₃FN₄O₂
• MW: 276.266325712204
• CID: 5920787
• PubChem ID: 49667211
• Update Time: 2025-06-25

2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-methyl-6-oxopyrimidin-1-yl)-N-(4-fluorophenyl)acetamide
• 1251609-94-5
• 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide
• 2-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(4-fluorophenyl)acetamide
• VU0625666-1
• AKOS021764152
• 2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-fluorophenyl)acetamide
• F3406-9637

• Inchi： 1S/C13H13FN4O2/c1-8-6-12(20)18(13(15)16-8)7-11(19)17-10-4-2-9(14)3-5-10/h2-6H,7H2,1H3,(H2,15,16)(H,17,19)
• InChI Key： QUTMTXPDQFGNEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C(N)=NC(C)=CC1=O

Computed Properties

• Exact Mass: 276.10225383g/mol
• Monoisotopic Mass: 276.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide

2-(2-Amino-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-(4-Fluorophenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1251609-94-5, known as 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of acetamides and features a unique structure that combines a dihydropyrimidine ring system with an aromatic fluorophenyl group. The dihydropyrimidine core is a well-known scaffold in medicinal chemistry, often associated with bioactive properties due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the fluorophenyl group in this compound adds further complexity and potential bioactivity, as fluorinated aromatic rings are known to enhance pharmacokinetic properties such as solubility and metabolic stability. This makes 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyrimidine ring. Key steps include the formation of the dihydropyrimidine core through condensation reactions, followed by functionalization to introduce the amino, methyl, and oxo groups. The final step involves coupling this intermediate with the 4-fluorophenyl group via an acetyl linkage, resulting in the target molecule. This synthesis pathway is highly efficient and has been optimized in recent research to improve yield and purity.

From a biological standpoint, 2-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-fluorophenyl)acetamide has shown interesting activity in preliminary assays. Researchers have reported its potential as an inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. The amino and methyl substituents on the dihydropyrimidine ring contribute to hydrogen bonding and hydrophobic interactions, respectively, enhancing its binding affinity to target proteins. Additionally, the fluorophenyl group provides electronic modulation and enhances molecular flexibility, further optimizing its bioactivity.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. Studies using molecular docking simulations have revealed that 2-(2-amino...acetamide) interacts favorably with specific pockets on target proteins, suggesting a high potential for therapeutic utility. Furthermore, pharmacokinetic studies indicate that this compound has favorable absorption profiles and low toxicity in preclinical models, making it a strong candidate for further development.

In conclusion, CAS No. 1251609-94-5, or 2-(2-amino...acetamide, represents a cutting-edge molecule at the intersection of organic synthesis and pharmacology. Its unique structure, derived from a combination of dihydropyrimidine and fluorophenyl moieties, positions it as a valuable tool in drug discovery. With ongoing research uncovering new insights into its biological activity and synthetic optimization, this compound holds great promise for advancing therapeutic interventions in various disease states.